1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone

• IUPAC Name: 1-(3-pyridin-4-yloxypyrrolidin-1-yl)-2-[3-(trifluoromethyl)phenoxy]ethanone
• InChI: InChI=1S/C18H17F3N2O3/c19-18(20,21)13-2-1-3-15(10-13)25-12-17(24)23-9-6-16(11-23)26-14-4-7-22-8-5-14/h1-5,7-8,10,16H,6,9,11-12H2
• InChI Key: KZXAPEHDIOLOBL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=CC=NC=C2)C(=O)COC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H17F3N2O3
• Molecular Weight: 366.3 g/mol

Description

1-(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone, also known as TAK-659, is a small molecule inhibitor that targets the protein kinase BTK (Bruton's tyrosine kinase). It has shown promising results in preclinical studies for the treatment of various types of cancer and autoimmune diseases.

Scientific Research Applications

Synthesis and Corrosion Inhibition

• Schiff bases, including compounds with pyridinyl and phenoxy groups, have been evaluated as corrosion inhibitors for carbon steel in hydrochloric acid solutions. Studies show that these compounds can act as effective mixed (cathodic/anodic) inhibitors, with their efficiency correlated to their chemical structures (Hegazy et al., 2012).

Antiviral Activity

• Pyridinyl compounds have been synthesized and tested for antiviral activity, highlighting their potential in developing treatments against viruses. The synthesis involves reactions that yield heterocyclic compounds with pyridinyl groups, which have shown activity against herpes simplex virus 1 (HSV1) and hepatitis A virus (HAV) (Attaby et al., 2006).

Polymer and Material Science

• Novel pyridine-containing diamines have been synthesized for the production of polyimides, demonstrating the utility of pyridinyl and phenoxy groups in creating materials with excellent thermal stability, solubility, and mechanical properties. Such materials are promising for various applications, including electronics and coatings (Yan et al., 2011).

Organic Synthesis and Catalysis

• Pyrrolidines with varied configurations have been synthesized via 1,3-dipolar cycloadditions, showcasing the versatility of pyrrolidinyl and pyridinyl groups in organic synthesis. These compounds could serve as building blocks for more complex molecules with applications in pharmaceuticals and materials science (Oliveira Udry et al., 2014).

Enaminones and Hydrogen Bonding

• The study of enaminones, including those with pyrrolidinyl and phenyl groups, has provided insights into their hydrogen-bonding patterns, which are essential for understanding their reactivity and potential applications in designing molecules with specific interactions and properties (Balderson et al., 2007).